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Welcome to the technical support center for Direct Imaging of Neuronal Activity (DIANA) fMRI

data analysis. This guide provides troubleshooting advice and answers to frequently asked

questions for researchers, scientists, and drug development professionals. Given the ongoing

scientific discussion regarding the DIANA technique, this resource aims to provide a balanced

overview of the potential challenges and critical considerations in data acquisition and analysis.

Frequently Asked Questions (FAQs)
Q1: We are unable to detect a DIANA signal in our data.
What are the common reasons for this?
There is a significant debate within the scientific community regarding the reproducibility of the

DIANA signal. Several independent research groups have reported failures to replicate the

original findings in both human and animal models.[1][2][3][4] The primary pitfall may be that

the originally reported DIANA signal is not of neuronal origin but rather an artifact.[5][6][7]

Troubleshooting Steps:

Verify Sequence Implementation: The DIANA method is based on a Spoiled Gradient

Recalled Echo (SPGRE) sequence.[8][9] Ensure your sequence parameters are correctly

implemented and stable. Phantom experiments are crucial to evaluate the stability of the

MRI signal and assess scanner drift.[8]
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Assess Data Quality: Repetitive experiments with short interstimulus intervals can be

strenuous for human subjects, potentially impacting data quality.[9] Monitor subject motion

and physiological parameters closely.

Critical Data Analysis: Be cautious of spurious, non-replicable peaks that can appear,

especially with a small number of trials.[2][4] Avoid data analysis practices that might

introduce confirmation bias, such as the inappropriate exclusion of outliers.[2][3]

Consider the Possibility of Artifacts: Studies have shown that DIANA-like signals can be

generated by the imaging process itself, even in the absence of neuronal stimulation or in

phantoms.[5][7]

Q2: How can we differentiate a potential DIANA signal
from artifacts?
Differentiating a true neuronal signal from systemic or scanner-induced artifacts is a critical

challenge in DIANA fMRI.

Key Considerations:

Control Experiments: A crucial step is to run control experiments. One study found that

DIANA-like signals persisted even when the stimulus device was disconnected, and similar

signals were detected when the animal was replaced with a tube of water.[7] This strongly

suggests the signals were not of neuronal origin.

Signal Characteristics: The original study reported a signal peak at approximately 25

milliseconds after the stimulus.[3] However, subsequent studies suggest that spatiotemporal

characteristics of the data can be determined by nonideal aspects of the pulse sequence and

the specimen.[5]

White Matter Control ROIs: In some human studies, white matter control regions of interest

(ROIs) showed signal fluctuations of a similar magnitude to those in the target gray matter

ROIs, indicating a non-neuronal source of the signal change.[9]

Experimental Protocols and Data Presentation
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A significant challenge in reproducing DIANA findings has been variations in experimental

protocols. The table below summarizes key parameters from the original study and a notable

replication attempt.

Parameter
Original Study (Toi et al.,
2022)

Replication Study (Kim et
al., 2023)

Magnetic Field Strength 9.4 T 15.2 T

Anesthesia
Bolus IP delivery of

ketamine/xylazine as needed

Continuous intravenous

infusion of ketamine/xylazine

Stimulation
Electrical whisker pad

stimulation

Electrical whisker pad

stimulation

Sequence
Shuffled line scanning k-t pulse

sequence

Identical shuffled line scanning

k-t pulse sequence

TR/TE 5/2 ms 5/2 ms

Spatial Resolution 0.22 x 0.22 x 1 mm³ 0.22 x 0.22 x 1 mm³

Number of Trials 50-300
Extensively averaged data

from 1,050 trials

One key difference highlighted is the method of anesthesia administration. The original study's

use of bolus injections could lead to fluctuations in anesthetic depth, a potential confounding

variable.[2][3]

Visualizing Workflows and Potential Pitfalls
DIANA Experimental and Analysis Workflow
The following diagram illustrates a typical experimental and analysis workflow for a DIANA
fMRI study, highlighting stages where critical evaluation is necessary.
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Experimental Phase

Data Analysis Phase

Potential Pitfalls

Paradigm Design
(e.g., visual/somatosensory stim)

DIANA Data Acquisition
(SPGRE sequence)

Image Reconstruction

Physiological Monitoring
(anesthesia, motion)

Preprocessing
(motion correction, filtering)

Statistical Analysis
(averaging, peak detection)

ROI Selection
(from BOLD fMRI or anatomy)

Interpretation

Anesthesia Instability Scanner Drift/Instability Subject Motion Confirmation Bias
(e.g., outlier rejection) BOLD Contamination Signal vs. Artifact Misinterpretation

Click to download full resolution via product page

A flowchart of the DIANA fMRI workflow with potential pitfalls highlighted.
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Logical Relationship: Signal or Artifact?
The current evidence suggests that the observed DIANA signal may not be of neuronal origin.

The following diagram illustrates the logical flow of the investigation into the source of the

DIANA signal.

Evidence from Replication Studies

DIANA Signal Observed

Hypothesis:
Signal is of Neuronal Origin

Original Interpretation

Alternative Hypothesis:
Signal is an Artifact

Replication Crisis Leads to...

Conclusion:
High likelihood of artifactual origin

Signal in absence of stimulus Signal in phantoms (water) No signal with high trial numbers
and robust statistics Signal in white matter control ROIs

Click to download full resolution via product page

A diagram illustrating the evidence for the DIANA signal as an artifact.

This technical support guide will be updated as new research emerges in this rapidly evolving

area. Researchers are encouraged to critically evaluate their data and consider the broader

scientific context when interpreting DIANA fMRI results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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